1-(4-chlorobenzoyl)-4-(5-chloro-2-methylphenyl)piperazine

• IUPAC Name: [4-(5-chloro-2-methylphenyl)piperazin-1-yl]-(4-chlorophenyl)methanone
• InChI: InChI=1S/C18H18Cl2N2O/c1-13-2-5-16(20)12-17(13)21-8-10-22(11-9-21)18(23)14-3-6-15(19)7-4-14/h2-7,12H,8-11H2,1H3
• InChI Key: SKBRBBFYHHGKGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H18Cl2N2O
• Molecular Weight: 349.3 g/mol

Description

1-(4-chlorobenzoyl)-4-(5-chloro-2-methylphenyl)piperazine, also known as TFMPP (trifluoromethylphenylpiperazine), is a synthetic compound that is used in scientific research. TFMPP belongs to the class of piperazine derivatives and has been found to have psychoactive effects.

Mechanism of Action

The mechanism of action of 1-(4-chlorobenzoyl)-4-(5-chloro-2-methylphenyl)piperazine involves its interaction with the 5-HT1A receptor. 1-(4-chlorobenzoyl)-4-(5-chloro-2-methylphenyl)piperazine acts as a partial agonist at this receptor, which means that it binds to the receptor and activates it to a lesser extent than a full agonist. This leads to a moderate increase in the levels of serotonin in the brain, which is responsible for its psychoactive effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(4-chlorobenzoyl)-4-(5-chloro-2-methylphenyl)piperazine include changes in mood, anxiety, and appetite. 1-(4-chlorobenzoyl)-4-(5-chloro-2-methylphenyl)piperazine has been found to produce a sense of euphoria and relaxation, as well as increased sociability and talkativeness. It has also been found to reduce anxiety and increase appetite. However, the effects of 1-(4-chlorobenzoyl)-4-(5-chloro-2-methylphenyl)piperazine are relatively mild compared to other psychoactive drugs.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-chlorobenzoyl)-4-(5-chloro-2-methylphenyl)piperazine in lab experiments is that it is relatively easy to synthesize and purify. It is also relatively stable and can be stored for long periods of time. However, one limitation of using 1-(4-chlorobenzoyl)-4-(5-chloro-2-methylphenyl)piperazine is that its psychoactive effects are relatively mild compared to other psychoactive drugs. This makes it less useful for studying the effects of more potent drugs.

Future Directions

There are several future directions for research on 1-(4-chlorobenzoyl)-4-(5-chloro-2-methylphenyl)piperazine. One direction is to study its effects on other serotonin receptors, as well as other neurotransmitter systems. Another direction is to study its effects on different animal models of psychiatric disorders, such as depression and anxiety. Finally, future research could focus on developing new derivatives of 1-(4-chlorobenzoyl)-4-(5-chloro-2-methylphenyl)piperazine with improved potency and selectivity for specific receptors.

Synthesis Methods

The synthesis of 1-(4-chlorobenzoyl)-4-(5-chloro-2-methylphenyl)piperazine involves the reaction between 4-chlorobenzoyl chloride and 5-chloro-2-methylphenylpiperazine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The product is obtained as a white crystalline solid and can be purified by recrystallization.

Scientific Research Applications

1-(4-chlorobenzoyl)-4-(5-chloro-2-methylphenyl)piperazine has been used in scientific research to study its psychoactive effects. It is often used as a model compound for studying the mechanism of action of other psychoactive drugs. 1-(4-chlorobenzoyl)-4-(5-chloro-2-methylphenyl)piperazine has been found to act as a partial agonist at the 5-HT1A receptor, which is a subtype of the serotonin receptor. This receptor is involved in the regulation of mood, anxiety, and appetite.